4-ethoxy-3-methyl-N-((1-(1-methyl-2-oxo-1,2-dihydropyridine-3-carbonyl)piperidin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-ethoxy-3-methyl-N-[[1-(1-methyl-2-oxopyridine-3-carbonyl)piperidin-4-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C22H29N3O5S/c1-4-30-20-8-7-18(14-16(20)2)31(28,29)23-15-17-9-12-25(13-10-17)22(27)19-6-5-11-24(3)21(19)26/h5-8,11,14,17,23H,4,9-10,12-13,15H2,1-3H3
• InChI Key: FMCKHWDBVRZJTA-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)S(=O)(=O)NCC2CCN(CC2)C(=O)C3=CC=CN(C3=O)C)C
• Molecular Formula: C22H29N3O5S
• Molecular Weight: 447.5 g/mol
• CAS No.: 1235090-39-7

Description

4-ethoxy-3-methyl-N-((1-(1-methyl-2-oxo-1,2-dihydropyridine-3-carbonyl)piperidin-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H29N3O5S and its molecular weight is 447.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structural characterization of related methylbenzenesulfonamide derivatives have shown potential for drug development, particularly as CCR5 antagonists for preventing human HIV-1 infection. These compounds, including intermediates like 4-methyl-N-ethyl-N-(piperidin-4-yl)benzenesulfonamide, have been characterized by NMR, MS, IR, and bioactivity assays, pointing towards their potential in medicinal chemistry (Cheng De-ju, 2015).

Antimicrobial Activity

The antimicrobial activities of arylazopyrazole pyrimidone clubbed heterocyclic compounds, including derivatives related to the specified chemical structure, have been evaluated against various bacteria and fungi. These studies reveal the compound's potential use in addressing antibiotic resistance and developing new antimicrobial agents (Nikulsinh Sarvaiya, Sheetal Gulati, Harshil Patel, 2019).

Inhibition of Human Carbonic Anhydrase Isozymes

Research into benzenesulfonamides incorporating various moieties has demonstrated their effectiveness as inhibitors of human carbonic anhydrase isozymes, which are significant for understanding and treating conditions related to enzyme dysregulation. Such compounds show low nanomolar activity against certain isozymes, highlighting their therapeutic potential (A. Alafeefy, H. Abdel‐Aziz, D. Vullo, et al., 2015).

Cardiovascular Activity and Electrochemical Oxidation

The cardiovascular activities of related compounds, specifically nitriles of 5-ethoxycarbonyl-2-methylthio-1,4-dihydropyridine-3-carboxylic acid, have been studied along with their electrochemical oxidation. These studies contribute to understanding the compound's potential in treating cardiovascular diseases and their pharmacokinetic properties (A. Krauze, L. Baumane, L. Sīle, et al., 2004).